1-(Morpholin-3-yl)butan-1-one

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 1-morpholin-3-ylbutan-1-one
• InChI: InChI=1S/C8H15NO2/c1-2-3-8(10)7-6-11-5-4-9-7/h7,9H,2-6H2,1H3
• InChI Key: SVBCBJAVHHCXQZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1COCCN1

Description

1-(Morpholin-3-yl)butan-1-one (CAS: 1592968-05-2) is an organic compound with the molecular formula C₈H₁₅NO₂ and a molecular weight of 157.21 g/mol . It features a morpholine ring (a six-membered heterocycle containing one oxygen and one nitrogen atom) attached to a butanone backbone. This structural configuration imparts unique physicochemical properties, such as moderate polarity and hydrogen-bonding capabilities, making it valuable in medicinal chemistry and organic synthesis. The compound is primarily utilized as an intermediate in the development of pharmaceuticals and agrochemicals, though its specific biological activities remain under investigation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Morpholin-3-yl)butan-1-one typically involves the reaction of morpholine with butanone under controlled conditions. One common method includes the use of a base catalyst to facilitate the nucleophilic addition of morpholine to butanone, followed by purification steps to isolate the desired product.

Industrial Production Methods: In industrial settings, the production of 1-(Morpholin-3-yl)butan-1-one may involve large-scale batch reactors where morpholine and butanone are reacted in the presence of a suitable catalyst. The reaction conditions, such as temperature and pressure, are optimized to maximize yield and purity. The product is then purified using techniques such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions: 1-(Morpholin-3-yl)butan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The morpholine ring can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or alkylating agents can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

While the search results do not provide information specifically for "1-(Morpholin-3-yl)butan-1-one", they do offer insights into the applications of the related compound "1-(Morpholin-3-yl)propan-1-one," as well as compounds containing a morpholine ring. Additionally, information is available regarding the use of polymers in cosmetics .

1-(Morpholin-3-yl)propan-1-one
1-(Morpholin-3-yl)propan-1-one is an organic compound with a molecular weight of approximately 143.18 g/mol. It consists of a morpholine ring attached to a propanone moiety.

Applications

• Pharmaceutical Development This compound serves as a precursor in synthesizing various pharmaceutical agents because of its structural properties.
• Biological Research It is used in drug development and various biological studies.

The morpholine ring enhances the compound's ability to fit into active sites or binding pockets, influencing enzyme activity or receptor modulation.

Other compounds containing a morpholine ring

• Fedrilate Fedrilate is a centrally acting cough suppressant with mucolytic properties .
• 2-(dimethylamino)-2-[(4-methylphenyl)methyl]-1-[4-(morpholin-4-yl)phenyl]butan-1-one This chemical is used in inks and toners, as well as coating products .

Mechanism of Action

The mechanism of action of 1-(Morpholin-3-yl)butan-1-one involves its interaction with specific molecular targets. The morpholine ring can interact with enzymes and receptors, influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Morpholine vs. Thiomorpholine Derivatives

Replacing the oxygen atom in morpholine with sulfur (thiomorpholine) significantly increases lipophilicity due to sulfur’s larger atomic radius and weaker electronegativity. This enhances membrane permeability but may reduce metabolic stability compared to the parent compound .

Substituent Position on Morpholine Ring

The position of the morpholine attachment (3-yl vs. 4-yl) influences steric and electronic effects.

Chain Length and Unsaturation

The α,β-unsaturated ketone in 1-(Morpholin-3-yl)prop-2-en-1-one introduces conjugation, increasing reactivity toward nucleophiles (e.g., in Michael additions) and altering UV absorption properties . In contrast, the saturated butanone chain in the parent compound offers greater stability.

Halogen and Hydroxyl Substituents

Halogenated analogs like 1-(4-Iodophenyl)butan-1-one exhibit halogen bonding, useful in crystallography and radiopharmaceutical design . Hydroxyl groups (e.g., in 1-(3-Fluoro-4-hydroxyphenyl)-3-methylbutan-1-one) enhance solubility and enable hydrogen bonding, critical for target-specific interactions .

Biological Activity

1-(Morpholin-3-yl)butan-1-one is an organic compound characterized by a morpholine ring attached to a butanone backbone. Its molecular formula is $C_7H_{13}NO$ with a molecular weight of 157.21 g/mol. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly its interactions with various biological targets. This article provides a comprehensive overview of the biological activity of 1-(Morpholin-3-yl)butan-1-one, including its chemical properties, mechanisms of action, and therapeutic implications.

The compound features a ketone functional group, which enhances its reactivity. The morpholine moiety is known for its ability to engage in hydrogen bonding and hydrophobic interactions, potentially increasing the compound's affinity for specific biomolecules. The IUPAC name for this compound is 1-morpholin-3-ylbutan-1-one, and its canonical SMILES representation is CCCC(=O)C1COCCN1.

Research indicates that 1-(Morpholin-3-yl)butan-1-one may influence enzyme activity or receptor interactions, which are critical for its biological effects. The compound's interaction studies focus on its binding affinity with various biological targets, aiming to elucidate its mechanism of action at a molecular level. Understanding these interactions is crucial for determining its potential therapeutic applications.

Enzyme Inhibition

The compound may also act as an inhibitor of certain enzymes. For example, some morpholine derivatives have been studied for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in neurotransmission . Such inhibition could have implications for treating neurodegenerative diseases.

Interaction with Biological Targets

The morpholine ring's position in the structure significantly influences the compound's reactivity and interaction profiles compared to similar compounds. A comparative analysis shows that positional variations can affect biological activity:

Compound Name	Structural Feature	Unique Aspect
1-(Morpholin-3-yl)butan-1-one	Morpholine at position 3	Specific reactivity due to ketone placement
2-(Morpholin-4-yl)butan-1-one	Morpholine at position 4	Different interaction dynamics due to position
4-(Morpholin-4-yl)butan-1-one	Morpholine at position 4	May exhibit different biological activity
2-(Dimethylamino)-2-(4-morpholin-4-ylphenyl)butan-1-one	Additional dimethylamino group	Enhanced solubility and potential bioactivity

Case Studies and Research Findings

Several studies have explored the biological activities of morpholine-containing compounds, providing insights into their therapeutic potential:

• Antimicrobial Activity : Morpholine derivatives have shown promise as antibiotic enhancers against multidrug-resistant (MDR) bacteria. These compounds can potentiate the effectiveness of existing antibiotics through efflux pump inhibition mechanisms .
• Neuroprotective Effects : Some morpholine-based compounds have been evaluated for their neuroprotective properties, indicating potential applications in treating neurodegenerative disorders like Alzheimer's disease .
• In Vivo Studies : Research on similar compounds has indicated significant immunomodulatory effects in animal models, suggesting that derivatives of 1-(Morpholin-3-yl)butan-1-one could enhance immune responses or modulate inflammation .